Cas no 2757082-90-7 (4,6-Bis((R)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)

• Product Name: 4,6-Bis((R)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• CAS No: 2757082-90-7
• MF: C₂₆H₃₀N₂O₃
• MW: 418.528007030487
• CID: 5085599
• PubChem ID: 154726130
• Update Time: 2024-11-08

4,6-Bis((R)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• BS-47447
• F74319
• (4R)-4-tert-butyl-2-{10-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-4,5-dihydro-1,3-oxazole
• 2757082-90-7
• MFCD34563623
• (4R)-4-tert-butyl-2-[6-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• 4,6-Bis((R)-4-(tert-butyl)-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan

• Inchi： 1S/C26H30N2O3/c1-25(2,3)19-13-29-23(27-19)17-11-7-9-15-16-10-8-12-18(22(16)31-21(15)17)24-28-20(14-30-24)26(4,5)6/h7-12,19-20H,13-14H2,1-6H3/t19-,20-/m0/s1
• InChI Key： ZNOKFCCBAVCIIJ-PMACEKPBSA-N
• SMILES： C([C@@H]1COC(C2C=CC=C3C4=CC=CC(C5OC[C@@H](C(C)(C)C)N=5)=C4OC=23)=N1)(C)(C)C

Computed Properties

• Exact Mass: 418.22564282g/mol
• Monoisotopic Mass: 418.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 56.3Ų